Cas no 1220219-73-7 (3-Chloro-2-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

3-Chloro-2-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a boronic ester derivative of pyridine, commonly employed as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions. The presence of both chloro and fluoro substituents enhances its reactivity and selectivity in palladium-catalyzed transformations, making it valuable for constructing complex heterocyclic frameworks. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolane group ensures stability under typical handling conditions while facilitating efficient transmetalation. This compound is particularly useful in pharmaceutical and agrochemical synthesis, where precise functionalization of pyridine scaffolds is required. Its high purity and consistent performance make it a reliable choice for research and industrial applications.
3-Chloro-2-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine structure
1220219-73-7 structure
Product Name:3-Chloro-2-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
CAS No:1220219-73-7
MF:C11H14BClFNO2
MW:257.496765613556
MDL:MFCD16995268
CID:828293
Update Time:2025-06-09

3-Chloro-2-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-2-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • 3-Chloro-2-fluoropyridne-5-boronic acid pinacol ester
    • 3-chloro-2-fluoro-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine
    • 3-Chloro-2-fluoropyridine-5-boronic acid pinacol ester
    • MDL: MFCD16995268
    • Inchi: 1S/C11H14BClFNO2/c1-10(2)11(3,4)17-12(16-10)7-5-8(13)9(14)15-6-7/h5-6H,1-4H3
    • InChI Key: GZRZNYRICKWBKF-UHFFFAOYSA-N
    • SMILES: ClC1=C(N=CC(B2OC(C)(C)C(C)(C)O2)=C1)F

Computed Properties

  • Exact Mass: 257.07900
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1

Experimental Properties

  • PSA: 31.35000
  • LogP: 2.17330

3-Chloro-2-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Chloro-2-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Pricemore >>

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3-Chloro-2-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Production Method

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